Cas no 10445-91-7 (4-(Chloromethyl)pyridine)

• Product Name: 4-(Chloromethyl)pyridine
• CAS No: 10445-91-7
• Molecular Formula: C₆H₆ClN
• Molecular Weight: 127.571540355682
• MDL: MFCD03465807
• CID: 136083
• PubChem ID: 74571

4-(Chloromethyl)pyridine Properties

Names and Identifiers

• 4-(Chloromethyl)pyridine
• (pyridin-4-yl)methyl chloride
• 4-Chloromethylpyridine
• Pyridine,4-(chloromethyl)-
• 4-picolyl chloride
• chloromethylpyridine
• isonicotinyl chloride
• pyridin-4-ylmethyl chloride
• 4-Pyridylmethyl chloride
• FT-0760016
• AB15539
• 4-chloromethyl-pyridine
• 4-chloromethyl pyridine
• pyrid-4-ylmethyl chloride
• InChI=1/C6H6ClN/c7-5-6-1-3-8-4-2-6/h1-4H,5H
• 4-picolylchloride
• SB53993
• 4-picolyl-chloride
• 10445-91-7
• D88171
• pyridin-4-yl-methyl chloride
• SCHEMBL78357
• AM81299
• 4-pyridinylmethyl chloride
• CHEMBL4598030
• pyridine, 4-(chloromethyl)-
• DTXSID40275730
• AKOS003790750
• STK298719
• DTXCID10201304
• DB-016038

• MDL： MFCD03465807
• InChIKey： WZIYCIBURCPKAR-UHFFFAOYSA-N
• Inchi： 1S/C6H6ClN/c7-5-6-1-3-8-4-2-6/h1-4H,5H2
• SMILES： ClCC1C=CN=CC=1

Computed Properties

• Exact Mass: 127.01900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 127.0188769g/mol
• Heavy Atom Count: 8
• Complexity: 59.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• LogP: 1.82040
• PSA: 12.89000
• Boiling Point: 212 ºC
• Flash Point: 102 ºC
• Density: 1.156

4-(Chloromethyl)pyridine Security Information

4-(Chloromethyl)pyridine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives